
Cost-benefit analysis of Decanoyl peroxide
applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl peroxide
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Chemical Profile of Decanoyl Peroxide

The table below summarizes the key identifiers and basic properties of Decanoyl Peroxide found in the

search results:

Property Category Details

CAS Number 762-12-9 [1] [2]

IUPAC Name decanoyl decaneperoxoate [2]

Molecular Formula C₂₀H₃₈O₄ [1] [2]

Molecular Weight 342.5 g/mol [2]

Description White granular solid [2]. Highly reactive organic peroxide [1] [2].

Primary
Application

Used as a catalyst in chemical processes, particularly in polymerization
reactions [2].
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A significant part of the available information relates to the compound's hazards, which is a critical factor in

any cost-benefit analysis. The major considerations are its reactivity and thermal instability [1].

Decomposition Risk: This solid peroxide is particularly sensitive to temperature rises, contamination,
and friction. Above a specific "Control Temperature," it can decompose violently [1].

Fire and Explosion Hazard: It is a strong oxidizing agent and may explode from heat, contamination,
or loss of temperature control. It may ignite combustibles and containers may explode when heated

[1].
Handling Recommendations: Its temperature must be controlled. For spills, isolation of the area is

required, and cleanup should not be attempted except under the supervision of a specialist. Positive
pressure self-contained breathing apparatus (SCBA) and specific chemical protective clothing are

recommended [1].

The diagram below summarizes the key risks and required precautions for handling Decanoyl Peroxide:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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